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Compound of Interest

Compound Name: Silane, 1-cyclohexen-1-yltrimethyl-

Cat. No.: B100276

Technical Support Center: (1-Cyclohexen-1-
yl)trimethylsilane

Disclaimer: The following information is a summary of publicly available safety data for (1-
Cyclohexenyloxy)trimethylsilane, CAS No. 6651-36-1, and is intended for informational
purposes only. It is not a substitute for a comprehensive Safety Data Sheet (SDS). Always
consult the specific SDS for the product you are using and follow all institutional and regulatory
safety guidelines.

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the safe handling and storage of (1-cyclohexen-1-yl)trimethylsilane, a common
reagent in organic synthesis.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with (1-cyclohexen-1-yl)trimethylsilane?

Al: (1-cyclohexen-1-yl)trimethylsilane is a flammable liquid and vapor.[1][2][3] It can also cause
serious eye irritation.[3] Inhalation of vapors or mist may cause respiratory tract irritation, and
prolonged skin contact may cause irritation.[2][3]

Q2: What are the recommended storage conditions for this reagent?
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A2: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4] Keep
away from heat, sparks, open flames, and other ignition sources.[2][3] This material is sensitive
to moisture and should be stored under an inert atmosphere.[2][3][5] A refrigerator is a suitable
storage location.[5]

Q3: What materials are incompatible with (1-cyclohexen-1-yl)trimethylsilane?

A3: Avoid contact with water, moisture, and strong oxidizing agents.[2][3] Exposure to moisture
can lead to decomposition of the compound.

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[4] Absorb the spill with an
inert material (e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[4]
Ensure adequate ventilation. Use non-sparking tools and explosion-proof equipment during
cleanup.[4][6] Avoid breathing vapors and prevent the material from entering drains.[4][6]

Q5: What personal protective equipment (PPE) should be worn when handling this compound?

A5: Always wear appropriate personal protective equipment, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[2][4] Work in a well-ventilated area,
preferably in a chemical fume hood, to avoid inhaling vapors.[2][3] For larger quantities or in
situations with inadequate ventilation, respiratory protection may be necessary.[2]

Troubleshooting Guides
Issue 1: The reagent appears cloudy or has formed a precipitate.
» Possible Cause: Exposure to moisture or air, leading to hydrolysis of the silyl enol ether.

e Solution: Discard the reagent according to your institution's hazardous waste disposal
procedures. To prevent this in the future, ensure the reagent is stored under an inert
atmosphere (e.g., argon or nitrogen) and that all glassware is thoroughly dried before use.
Use anhydrous solvents and proper inert atmosphere techniques during your experiment.

Issue 2: Inconsistent reaction yields or the presence of byproducts.

» Possible Cause: The reagent may have degraded due to improper storage or handling.
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» Solution: Verify the purity of the reagent before use, for example, by NMR spectroscopy. If
degradation is suspected, it is best to use a fresh bottle of the reagent. Ensure that all
reaction conditions are strictly anhydrous.

Issue 3: A strong, irritating odor is noticeable in the lab.
» Possible Cause: A leak in the storage container or a spill.

e Solution: Immediately check the container for any leaks. If a leak is found, transfer the
reagent to a new, appropriate container under an inert atmosphere. If a spill has occurred,
follow the spill cleanup procedures outlined in the FAQs. Ensure the ventilation in the
laboratory is functioning correctly.

Quantitative Data Summary

Property Value References
CAS Number 6651-36-1 [11031[7]
Molecular Formula C9H180Si [1][3]
Molecular Weight 170.32 g/mol [1][5]

Boiling Point 64-65 °C at 15 mm Hg [7]

Density 0.875 g/mL at 25 °C [7]
Refractive Index n20/D 1.447 [7]

Flash Point Flammable liquid and vapor [1][3]

Experimental Workflow and Safety Precautions

Below is a generalized workflow for using (1-cyclohexen-1-yhtrimethylsilane in a chemical
reaction, emphasizing the key safety and handling steps.
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Preparation

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

'

Work in a certified
chemical fume hood

'

Ensure all glassware
is oven-dried and cooled
under inert gas

'

Allow reagent to warm
to room temperature
before opening

Proceed to reaction

Reaction
Y
Establish an inert Transfer reagent using a Perform the reaction
atmosphere (N2 or Ar) : : o
N N dry syringe or cannula under inert conditions
in the reaction vessel

hiter reaction completion

A Workup & Cleanup
Quench_ any remaining Dispose of all _chemlcal Clean glassware
reactive materials waste in designated thoroughl
(if applicable) containers gnly

hiter experiment

Storage

A4

Store in a cool, dry,
and well-ventilated area
away from ignition sources

Seal the reagent bottle
tightly under inert gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexen-1-yl-trimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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